Cas no 2580235-37-4 (2-(1-aminoethyl)benzene-1,4-diol hydrochloride)

• Product Name: 2-(1-aminoethyl)benzene-1,4-diol hydrochloride
• CAS No: 2580235-37-4
• MF: C₈H₁₂ClNO₂
• MW: 189.639381408691
• MDL: MFCD33019978
• CID: 5661156
• PubChem ID: 155858487
• Update Time: 2025-07-23

2-(1-aminoethyl)benzene-1,4-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminoethyl)benzene-1,4-diol hydrochloride
• Z4607148493
• EN300-27721029
• 2580235-37-4
• 2-(1-Aminoethyl)benzene-1,4-diol;hydrochloride

• MDL： MFCD33019978
• Inchi： 1S/C8H11NO2.ClH/c1-5(9)7-4-6(10)2-3-8(7)11;/h2-5,10-11H,9H2,1H3;1H
• InChI Key： SQQCQWPHLPRDJP-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC(=CC=1C(C)N)O

Computed Properties

• Exact Mass: 189.0556563g/mol
• Monoisotopic Mass: 189.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(1-aminoethyl)benzene-1,4-diol hydrochloride

Introduction to 2-(1-aminoethyl)benzene-1,4-diol hydrochloride (CAS No. 2580235-37-4)

2-(1-aminoethyl)benzene-1,4-diol hydrochloride, identified by the CAS number 2580235-37-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, a hydrochloride salt derivative, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both an aminoethyl group and a 1,4-diol moiety in its benzene backbone suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The chemical structure of 2-(1-aminoethyl)benzene-1,4-diol hydrochloride consists of a benzene ring substituted with a 1-aminoethyl group at the para position relative to a hydroxyl group. This arrangement creates a chiral center, which may influence its pharmacokinetic properties and binding affinity to biological receptors. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, facilitating its use in biochemical assays and pharmaceutical formulations.

In recent years, there has been growing interest in the development of novel compounds that can modulate cellular signaling pathways involved in inflammation, neurodegeneration, and cancer. The dual functionality of 2-(1-aminoethyl)benzene-1,4-diol hydrochloride, with both amino and hydroxyl groups, positions it as a versatile scaffold for designing molecules that can interact with multiple targets. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis.

One of the most compelling aspects of 2-(1-aminoethyl)benzene-1,4-diol hydrochloride is its potential role as an intermediate in the synthesis of more complex pharmacophores. Researchers have explored its utility in generating derivatives with enhanced binding affinity or selectivity for specific biological targets. For instance, modifications to the aminoethyl side chain could lead to compounds with improved solubility or reduced toxicity, while alterations to the hydroxyl groups might enhance interactions with particular enzymes or receptors.

The synthesis of 2-(1-aminoethyl)benzene-1,4-diol hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated benzene derivatives followed by functional group transformations to introduce the aminoethyl and hydroxyl groups. The final step involves conversion to the hydrochloride salt to improve stability and solubility.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of 2-(1-aminoethyl)benzene-1,4-diol hydrochloride with greater accuracy before conducting expensive experimental trials. Molecular docking simulations have been particularly useful in identifying potential binding modes of this compound with target proteins. These simulations not only provide insights into the interactions between 2-(1-aminoethyl)benzene-1,4-diol hydrochloride and biological targets but also help in designing analogs with improved pharmacological properties.

In vitro studies have begun to unravel the mechanistic basis of the observed biological activities of 2-(1-aminoethyl)benzene-1,4-diol hydrochloride. Initial experiments suggest that this compound may inhibit key enzymes involved in inflammatory pathways by competing with natural substrates or by altering enzyme conformation. Additionally, its ability to cross cell membranes may allow it to exert effects both intracellularly and extracellularly, broadening its therapeutic potential.

The future prospects for 2-(1-aminoethyl)benzene-1,4-diol hydrochloride are promising, with ongoing research aimed at elucidating its full spectrum of biological activities and optimizing its pharmacokinetic properties. Collaborative efforts between synthetic chemists and biochemists are essential for translating laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like 2-(1-aminoethyl)benzene-1,4-diol hydrochloride are likely to play a crucial role in developing innovative therapeutic strategies.

Regulatory considerations are also important when evaluating the potential of 2-(1-aminoethyl)benzene-1,4-diol hydrochloride for therapeutic use. Ensuring compliance with safety standards and conducting rigorous toxicological assessments are necessary steps before any clinical trials can be initiated. However, the unique structural features of this compound offer hope that it may address unmet medical needs without significant side effects.

In conclusion,2-(1-aminoethyl)benzene-1,4-diol hydrochloride (CAS No. 2580235-37-4) represents a fascinating molecule with potential applications across multiple therapeutic areas. Its complex structure and diverse functional groups make it an attractive scaffold for drug discovery efforts aimed at modulating cellular processes associated with human disease. As research progresses，this compound is poised to contribute significantly to advancements in medicinal chemistry and pharmacology.